Cas no 2227681-12-9 (rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine
• CAS No: 2227681-12-9
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6547393
• PubChem ID: 165850688
• Update Time: 2025-06-10

rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine
• 2227681-12-9
• EN300-1955281
• rac-[(1R,2R)-2-[2-nitro-4-(trifluoromethyl)phenyl]cyclopropyl]methanamine

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)7-1-2-8(9-3-6(9)5-15)10(4-7)16(17)18/h1-2,4,6,9H,3,5,15H2/t6-,9+/m0/s1
• InChI Key： WADGNMXPECIEKQ-IMTBSYHQSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine

Introduction to rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227681-12-9)

Rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227681-12-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a nitro group, and a trifluoromethyl substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The cyclopropyl ring is a three-membered cyclic structure that imparts significant strain to the molecule, often leading to enhanced reactivity and unique chemical properties. The presence of the nitro group (NO₂) introduces electron-withdrawing effects, which can influence the compound's electronic distribution and reactivity. Additionally, the trifluoromethyl group (CF₃) is a common functional group in pharmaceuticals due to its lipophilic nature and ability to modulate the physicochemical properties of molecules.

Recent studies have explored the potential of rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine in various therapeutic areas. One notable area of research is its potential as an antiparasitic agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent activity against several parasitic organisms, including Plasmodium falciparum, the causative agent of malaria. The researchers attributed this activity to the compound's ability to disrupt key metabolic pathways in the parasites.

In addition to its antiparasitic properties, rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine has shown promise as a lead compound for developing new treatments for neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound could effectively cross the blood-brain barrier and exert neuroprotective effects in animal models of Parkinson's disease. The mechanism of action was hypothesized to involve modulation of oxidative stress and inflammation pathways.

The synthesis of rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine has been optimized through various synthetic routes. One efficient method involves the reaction of 4-trifluoromethylbenzonitrile with cyclopropanecarboxylic acid followed by reduction and nitration steps. This multi-step process allows for high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The pharmacokinetic properties of rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine have also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

Safety assessments are crucial for any potential drug candidate. Preclinical toxicity studies have indicated that rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, rac-(1R,2R)-2-2-nitro-4-(trifluoromethyl)phenylcyclopropylmethanamine (CAS No. 2227681-12-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in areas such as antiparasitic therapy and neurodegenerative disease treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.